Cas no 102612-85-1 (Carbamimidothioic acid,(2,3-dimethylphenyl)-, methyl ester, monohydriodide (9CI))

• Product Name: Carbamimidothioic acid,(2,3-dimethylphenyl)-, methyl ester, monohydriodide (9CI)
• CAS No: 102612-85-1
• MF: C₁₀H₁₅IN₂S
• MW: 322.208973169327
• CID: 187013
• PubChem ID: 24193907
• Update Time: 2025-04-19

Carbamimidothioic acid,(2,3-dimethylphenyl)-, methyl ester, monohydriodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,(2,3-dimethylphenyl)-, methyl ester, monohydriodide (9CI)
• methyl N'-(2,3-dimethylphenyl)carbamimidothioate,hydroiodide
• NSC160136
• 1-(2,3-Xylyl)-2-methyl-2-thiopseudourea hydroiodide
• Pseudourea, 2-methyl-2-thio-3-(2,3-xylyl)-, hydriodide
• NSC-160136
• 2-Methyl-2-thio-3-(2,3-xylyl)pseudourea hydriodide
• methyl (E)-N'-(2,3-dimethylphenyl)carbamimidothioate hydroiodide
• DTXSID80145367
• 102612-85-1

• Inchi： 1S/C10H14N2S.HI/c1-7-5-4-6-9(8(7)2)12-10(11)13-3;/h4-6H,1-3H3,(H2,11,12);1H
• InChI Key： ZWNWCROPXPULPK-UHFFFAOYSA-N
• SMILES： I.S(C)/C(/N)=N\C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 322.00007g/mol
• Monoisotopic Mass: 322.00007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 61.18000
• LogP: 4.18400